Cas no 2461-86-1 (2-Propanone, 1-(2,4,6-trinitrophenyl)-)

• Product Name: 2-Propanone, 1-(2,4,6-trinitrophenyl)-
• CAS No: 2461-86-1
• MF: C₉H₇N₃O₇
• MW: 269.167782068253
• CID: 1418752
• Update Time: 2024-08-15

2-Propanone, 1-(2,4,6-trinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(2,4,6-trinitrophenyl)-
• 2,4,6-trinitrophenylacetone

• Inchi： 1S/C9H7N3O7/c1-5(13)2-7-8(11(16)17)3-6(10(14)15)4-9(7)12(18)19/h3-4H,2H2,1H3
• InChI Key： PRZHWEXGPMSAGB-UHFFFAOYSA-N
• SMILES： C(C1=C([N+]([O-])=O)C=C([N+]([O-])=O)C=C1[N+]([O-])=O)C(=O)C

Computed Properties

• Exact Mass: 269.02841

Experimental Properties

• Density: 1.570±0.06 g/cm3(Predicted)
• Melting Point: 77-78 °C
• Boiling Point: 391.5±37.0 °C(Predicted)
• PSA: 146.49